Cas no 1261575-72-7 (3-(2,3-Difluorophenyl)-2-methoxyisonicotinic acid)

• Product Name: 3-(2,3-Difluorophenyl)-2-methoxyisonicotinic acid
• CAS No: 1261575-72-7
• MF: C₁₃H₉F₂NO₃
• MW: 265.212270498276
• CID: 4801030
• Update Time: 2025-06-09

3-(2,3-Difluorophenyl)-2-methoxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluorophenyl)-2-methoxyisonicotinic acid

• Inchi： 1S/C13H9F2NO3/c1-19-12-10(8(13(17)18)5-6-16-12)7-3-2-4-9(14)11(7)15/h2-6H,1H3,(H,17,18)
• InChI Key： QUOAVKVKLWWDNA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(=NC=CC=1C(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4

Additional information on 3-(2,3-Difluorophenyl)-2-methoxyisonicotinic acid

Introduction to 3-(2,3-Difluorophenyl)-2-methoxyisonicotinic Acid (CAS No. 1261575-72-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-(2,3-Difluorophenyl)-2-methoxyisonicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261575-72-7, is a structurally unique compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its isonicotinic acid backbone modified with a 2,3-difluorophenyl substituent and a methoxy group at the 2-position. Such structural features endow it with distinct chemical and biological characteristics, making it a valuable scaffold for the development of novel bioactive molecules.

The 2,3-difluorophenyl moiety is particularly noteworthy, as fluorine atoms introduce electron-withdrawing effects that can modulate the electronic properties of the aromatic ring. This modification has been widely explored in medicinal chemistry for its ability to enhance metabolic stability, improve binding affinity to biological targets, and alter pharmacokinetic profiles. In contrast, the methoxy group serves as a hydrophilic substituent that can influence solubility and interactions with biological macromolecules. The combination of these two functional groups in 3-(2,3-Difluorophenyl)-2-methoxyisonicotinic acid creates a balanced pharmacophore that is conducive to further derivatization and optimization.

Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have highlighted the potential of this compound as a lead molecule for drug discovery. Researchers have leveraged high-throughput screening (HTS) and molecular docking techniques to identify its binding interactions with various enzymes and receptors. Notably, preliminary studies suggest that 3-(2,3-Difluorophenyl)-2-methoxyisonicotinic acid exhibits inhibitory activity against certain kinases and transcription factors, which are implicated in inflammatory diseases and cancer progression. These findings align with the growing interest in developing small-molecule inhibitors targeting aberrant signaling pathways.

The isonicotinic acid core of this compound shares structural similarities with well-known pharmaceuticals such as nicotinamide adenine dinucleotide (NAD) precursors and anti-tubercular agents. However, the introduction of fluorine atoms and methoxy groups introduces novel biochemical interactions that may confer enhanced efficacy or selectivity. For instance, fluorinated aromatic compounds have been demonstrated to exhibit improved bioavailability due to their resistance to metabolic degradation by cytochrome P450 enzymes. This characteristic makes 3-(2,3-Difluorophenyl)-2-methoxyisonicotinic acid a promising candidate for oral administration in therapeutic regimens.

In vitro studies have begun to unravel the mechanistic basis of its biological activity. The 2,3-difluorophenyl group appears to interact with hydrophobic pockets of target proteins, while the methoxy group forms hydrogen bonds with polar residues. Such interactions contribute to the compound's binding affinity and specificity. Additionally, its carboxylic acid functionality allows for further derivatization into esters or amides, expanding its utility as a building block for more complex drug candidates. The versatility of this scaffold has prompted investigations into its potential use in treating neurological disorders, where modulation of neurotransmitter systems is critical.

The synthesis of 3-(2,3-Difluorophenyl)-2-methoxyisonicotinic acid presents an interesting challenge due to the need for precise functionalization of the aromatic ring. Modern synthetic methodologies involving palladium-catalyzed cross-coupling reactions have enabled efficient construction of the desired structure. These approaches not only enhance yield but also allow for scalability, which is essential for preclinical development. The growing emphasis on green chemistry has also driven efforts to optimize synthetic routes using environmentally benign reagents and solvents.

As research progresses, the applications of this compound are expected to expand beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in agrochemical formulations or as a tool compound in biochemical assays. For instance, derivatives of 3-(2,3-Difluorophenyl)-2-methoxyisonicotinic acid could serve as probes to study enzyme kinetics or as substrates for high-throughput screening campaigns aimed at identifying novel bioactive compounds.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of promising candidates like 3-(2,3-Difluorophenyl)-2-methoxyisonicotinic acid. Predictive modeling algorithms have been employed to forecast its binding affinity to diverse targets based on its structural features. These computational tools complement experimental efforts by providing rapid assessments of potential biological activity, thereby streamlining the drug development pipeline.

In conclusion,3-(2,3-Difluorophenyl)-2-methoxyisonicotinic acid (CAS No. 1261575-72-7) represents a compelling example of how structural modifications can yield compounds with tailored pharmacological properties. Its unique combination of functional groups makes it a versatile scaffold for medicinal chemistry innovation. As ongoing research continues to uncover new therapeutic applications and synthetic strategies,this compound holds significant promise for addressing unmet medical needs in various disease areas.